Cas no 1805535-03-8 (2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol
• CAS No: 1805535-03-8
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4887079
• Update Time: 2025-05-24

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol

• Inchi： 1S/C8H7ClF3NO/c9-2-6-7(8(11)12)5(10)1-4(3-14)13-6/h1,8,14H,2-3H2
• InChI Key： YBTNRLPPGGLOPR-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(CO)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol (CAS No. 1805535-03-8): A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol, identified by the CAS registry number 1805535-03-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, a fluorine atom at position 4, and a hydroxymethyl group at position 6. These substituents contribute to its distinct chemical reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol. For instance, the use of palladium-catalyzed cross-coupling reactions has proven to be particularly effective in constructing the pyridine ring with high precision. These studies highlight the importance of understanding the reaction mechanisms and optimizing reaction conditions to achieve the desired product.

The biological activity of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol has been a focal point of recent research efforts. In vitro studies have demonstrated its potential as an inhibitor of certain enzyme systems, making it a promising candidate for drug development. Additionally, its ability to interact with specific biological targets has been investigated using computational modeling techniques, providing insights into its binding affinity and selectivity.

In terms of environmental impact, the degradation pathways of this compound have been studied under various conditions, including aerobic and anaerobic microbial degradation. These studies are crucial for assessing its environmental fate and ensuring that its use does not pose significant risks to ecosystems. Furthermore, toxicological studies have been conducted to evaluate its potential effects on human health, with particular attention to acute and chronic exposure scenarios.

The application of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol extends beyond pharmaceuticals into materials science, where it has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its unique functional groups make it an attractive building block for constructing complex molecular architectures with tailored properties.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoropyridine-6-methanol (CAS No. 1805535-03-8) is a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis, biological activity, environmental behavior, and potential uses. As scientific understanding advances, this compound is likely to play an increasingly important role in both academic and industrial settings.